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Compound of Interest

Compound Name: Hex-5-ynehydrazide

Cat. No.: B2558126 Get Quote

Hex-5-ynehydrazide: An In-depth Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of Hex-5-ynehydrazide. Due to the limited availability of direct

experimental data for this specific compound, this guide incorporates predicted data based on

established chemical principles and information from structurally related molecules.

Core Chemical Profile
Hex-5-ynehydrazide is a bifunctional organic molecule possessing a terminal alkyne and a

hydrazide group. This unique combination makes it a valuable building block in synthetic

chemistry and a compound of interest for medicinal chemistry research. The terminal alkyne

facilitates covalent modification through reactions like click chemistry, while the hydrazide

moiety is a known pharmacophore found in numerous biologically active compounds.[1][2]

Chemical Structure

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b2558126?utm_src=pdf-interest
https://www.benchchem.com/product/b2558126?utm_src=pdf-body
https://www.benchchem.com/product/b2558126?utm_src=pdf-body
https://www.mdpi.com/1420-3049/30/13/2852
https://pmc.ncbi.nlm.nih.gov/articles/PMC5250660/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2558126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hex-5-ynoic Acid Activated Ester

EDC, HOBt
CH₃CN, rt

Hex-5-ynehydrazide

H₂NNH₂·H₂O
CH₃CN, 0°C to rt

Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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